Cas no 1351658-84-8 (N'-(3,4-dimethoxyphenyl)-N-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide)

• Product Name: N'-(3,4-dimethoxyphenyl)-N-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide
• CAS No: 1351658-84-8
• MF: C₁₆H₁₈N₂O₅S
• MW: 350.389523029327
• CID: 6222779
• PubChem ID: 71782460
• Update Time: 2025-10-29

N'-(3,4-dimethoxyphenyl)-N-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3,4-dimethoxyphenyl)-N-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide
• N1-(3,4-dimethoxyphenyl)-N2-(2-hydroxy-2-(thiophen-2-yl)ethyl)oxalamide
• VU0525885-1
• N'-(3,4-dimethoxyphenyl)-N-(2-hydroxy-2-thiophen-2-ylethyl)oxamide
• 1351658-84-8
• AKOS024524929
• N'-(3,4-dimethoxyphenyl)-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]ethanediamide
• F5857-8181

• Inchi： 1S/C16H18N2O5S/c1-22-12-6-5-10(8-13(12)23-2)18-16(21)15(20)17-9-11(19)14-4-3-7-24-14/h3-8,11,19H,9H2,1-2H3,(H,17,20)(H,18,21)
• InChI Key： MECVKHCVRIEXIG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CNC(C(NC1C=CC(=C(C=1)OC)OC)=O)=O)O

Computed Properties

• Exact Mass: 350.09364285g/mol
• Monoisotopic Mass: 350.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 125Ų

Additional information on N'-(3,4-dimethoxyphenyl)-N-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide

Research Brief on N'-(3,4-dimethoxyphenyl)-N-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide (CAS: 1351658-84-8)

In recent years, the compound N'-(3,4-dimethoxyphenyl)-N-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide (CAS: 1351658-84-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a thiophene ring, coupled with a dimethoxyphenyl group and a hydroxyethyl moiety, suggests a versatile pharmacological profile, making it a subject of intense investigation.

Recent studies have focused on elucidating the biological activities and mechanisms of action of this compound. Preliminary findings indicate that it exhibits notable anti-inflammatory and neuroprotective properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively inhibits key inflammatory mediators such as TNF-α and IL-6 in vitro, suggesting its potential as a therapeutic agent for inflammatory disorders. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for neurodegenerative diseases like Alzheimer's and Parkinson's.

The synthesis and optimization of N'-(3,4-dimethoxyphenyl)-N-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide have also been a focal point of recent research. Advanced synthetic routes, including microwave-assisted and green chemistry approaches, have been explored to improve yield and purity. A 2024 study in Organic & Biomolecular Chemistry highlighted a novel, scalable synthesis method that reduces the use of hazardous solvents, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Pharmacokinetic studies have further revealed that the compound exhibits favorable absorption and distribution profiles, with a half-life that supports once-daily dosing in preclinical models. However, challenges such as metabolic stability and potential drug-drug interactions remain areas of active investigation. Ongoing research aims to address these issues through structural modifications and formulation strategies, as reported in a recent issue of Drug Metabolism and Disposition.

In conclusion, N'-(3,4-dimethoxyphenyl)-N-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide represents a promising candidate for further development in the pharmaceutical industry. Its multifaceted biological activities, coupled with advances in synthesis and pharmacokinetics, underscore its potential as a lead compound for treating inflammatory and neurodegenerative diseases. Future research should focus on translational studies to validate its efficacy and safety in clinical settings.